Cas no 922089-88-1 (4-bromo-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide)

4-bromo-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide structure
922089-88-1 structure
Product Name:4-bromo-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
CAS No:922089-88-1
MF:C21H17BrN2O4S
MW:473.339683294296
CID:6328802
PubChem ID:40889369
Update Time:2024-01-05

4-bromo-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
    • 4bromon(8,10dimethyl11oxo10,11dihydrodibenzo[b,f][1,4]oxazepin2yl)benzenesulfonamide
    • 4-bromo-N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
    • 922089-88-1
    • AKOS002004174
    • 4-bromo-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
    • F2270-0490
    • 4-bromo-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
    • Inchi: 1S/C21H17BrN2O4S/c1-13-3-9-20-18(11-13)24(2)21(25)17-12-15(6-10-19(17)28-20)23-29(26,27)16-7-4-14(22)5-8-16/h3-12,23H,1-2H3
    • InChI Key: SSYOEZSHYWCCBF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(NC1C=CC2=C(C=1)C(N(C)C1C=C(C)C=CC=1O2)=O)(=O)=O

Computed Properties

  • Exact Mass: 472.00924g/mol
  • Monoisotopic Mass: 472.00924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 704
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 84.1Ų

4-bromo-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Pricemore >>

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